Cas no 862588-73-6 (5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)-)

5-Isoxazolol, 3-(4-chlorophenyl)-, is a heterocyclic compound featuring an isoxazole core substituted with a 4-chlorophenyl group at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of the chlorophenyl moiety enhances its lipophilicity, potentially improving bioavailability in biological systems. The isoxazole ring offers stability while allowing for further functionalization, making it a versatile intermediate in organic synthesis. Its well-defined molecular architecture ensures consistency in research and industrial processes. This compound is particularly valuable in the development of bioactive molecules, where its scaffold may contribute to targeted activity. Suitable for controlled reactions, it is handled under standard laboratory conditions with appropriate safety measures.
5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)- structure
862588-73-6 structure
Product Name:5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)-
CAS No:862588-73-6
MF:C9H6ClNO2
MW:195.602441310883
MDL:MFCD21334944
CID:3323805
PubChem ID:5056057
Update Time:2025-06-07

5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)-
    • 3-(4-chlorophenyl)isoxazol-5(2H)-one
    • AS-78395
    • AKOS027428702
    • SY122695
    • 3-(4-Chlorophenyl)-1,2-oxazol-5-ol
    • 862588-73-6
    • MFCD21334944
    • 3-(4-chlorophenyl)-2H-1,2-oxazol-5-one
    • DTXSID40407852
    • 3-(4-Chlorophenyl)isoxazol-5-ol
    • 5(2H)-Isoxazolone, 3-(4-chlorophenyl)-
    • CHEMBL3311421
    • SCHEMBL3916603
    • 467253-22-1
    • AC6995
    • 3-(4-Chlorophenyl)-5-hydroxyisoxazole
    • MDL: MFCD21334944
    • Inchi: 1S/C9H6ClNO2/c10-7-3-1-6(2-4-7)8-5-9(12)13-11-8/h1-5,11H
    • InChI Key: ITVJGZHBGBXTFV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CC(=O)ON1

Computed Properties

  • Exact Mass: 195.0087061g/mol
  • Monoisotopic Mass: 195.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.3Ų

5-ISOXAZOLOL, 3-(4-CHLOROPHENYL)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB419700-1 g
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€467.00 2023-04-24
abcr
AB419700-5 g
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AB419700-10 g
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